2-Hydrazino-5-phenylpentane

• Molecular Formula: C11H18N2
• Molecular Weight: 178.27 g/mol
• IUPAC Name: 5-phenylpentan-2-ylhydrazine
• InChI: InChI=1S/C11H18N2/c1-10(13-12)6-5-9-11-7-3-2-4-8-11/h2-4,7-8,10,13H,5-6,9,12H2,1H3
• InChI Key: GEDSOQMESIYDQX-UHFFFAOYSA-N
• Canonical SMILES: CC(CCCC1=CC=CC=C1)NN

Description

2-Hydrazino-5-phenylpentane is a hydrazine derivative featuring a pentane backbone with a phenyl group at the fifth carbon and a hydrazino (-NH-NH₂) group at the second carbon. Hydrazine derivatives are notable for their reactivity and applications in organic synthesis, pharmaceuticals, and agrochemicals. However, detailed toxicological and physicochemical data for 2-Hydrazino-5-phenylpentane remain unspecified in the available sources.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

1-Methyl-1-phenylhydrazine (CAS 618-40-6)

• Structure : A simpler phenylhydrazine derivative with a methyl group and phenyl group directly bonded to the hydrazine moiety.
• Physical Properties : Boiling point of 118°C (at 21 mm Hg), molecular weight 122.16 g/mol, and density 1.04 g/cm³ .
• Applications : Likely used in organic synthesis due to its reactive hydrazine group.
• Comparison: Unlike 2-Hydrazino-5-phenylpentane, this compound lacks an extended aliphatic chain, which may reduce its lipophilicity and alter reactivity.

5-Methyl-5-phenylhydantoin (CAS 6843-49-8)

• Structure : A hydantoin (cyclic urea derivative) with methyl and phenyl substituents.
• Physical Properties : Melting point 199–201°C and molecular weight 190.19 g/mol .
• Applications : Hydantoins are often used in pharmaceuticals (e.g., anticonvulsants) or agrochemical intermediates.
• Comparison: The absence of a hydrazine group distinguishes this compound from 2-Hydrazino-5-phenylpentane, suggesting divergent reactivity and applications.

5-(4-Methylphenyl)-5-phenylhydantoin (CAS 51169-17-6)

• Structure : A bis-aryl-substituted hydantoin with enhanced aromaticity.
• Physical Properties : Higher molecular weight (266.29 g/mol) and melting point (225–228°C) compared to simpler hydantoins .
• Comparison: The extended aromatic system may increase stability but limits flexibility compared to the aliphatic chain in 2-Hydrazino-5-phenylpentane.

Data Table: Key Properties of Comparable Compounds

Compound Name	CAS Number	Molecular Formula	Molecular Weight	Boiling Point	Melting Point	Price (5g)
1-Methyl-1-phenylhydrazine	618-40-6	C₇H₁₀N₂	122.16	118°C (21 mm)	N/A	JPY 13,700
5-Methyl-5-phenylhydantoin	6843-49-8	C₁₀H₁₀N₂O₂	190.19	N/A	199–201°C	JPY 6,200
5-(4-Methylphenyl)-5-phenylhydantoin	51169-17-6	C₁₆H₁₄N₂O₂	266.29	N/A	225–228°C	JPY 5,300 (1g)